Cas no 918437-88-4 (1,7-Diazaspiro[4.6]undecan-6-one, (5R)-)
918437-88-4 structure
Product Name:1,7-Diazaspiro[4.6]undecan-6-one, (5R)-
CAS No:918437-88-4
MF:C9H16N2O
MW:168.236142158508
CID:775809
PubChem ID:71427115
Update Time:2025-04-19
1,7-Diazaspiro[4.6]undecan-6-one, (5R)- Chemical and Physical Properties
Names and Identifiers
-
- 1,7-Diazaspiro[4.6]undecan-6-one, (5R)-
- (5R)-1,10-diazaspiro[4.6]undecan-11-one
- DTXSID30845865
- SCHEMBL22975111
- 918437-88-4
- (5R)-1,7-Diazaspiro[4.6]undecan-6-one
-
- Inchi: 1S/C9H16N2O/c12-8-9(5-3-7-11-9)4-1-2-6-10-8/h11H,1-7H2,(H,10,12)/t9-/m1/s1
- InChI Key: KPQNVHYFQNCPBT-SECBINFHSA-N
- SMILES: O=C1[C@@]2(CCCCN1)CCCN2
Computed Properties
- Exact Mass: 168.126263138g/mol
- Monoisotopic Mass: 168.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 41.1Ų
1,7-Diazaspiro[4.6]undecan-6-one, (5R)- Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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